[2-Chloro-4-({3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetic acid

• Molecular Formula: C21H19ClN2O5S
• Molecular Weight: 446.9 g/mol
• IUPAC Name: 2-[2-chloro-4-[(Z)-[3-ethyl-2-(4-methoxyphenyl)imino-4-oxo-1,3-thiazolidin-5-ylidene]methyl]phenoxy]acetic acid
• InChI: InChI=1S/C21H19ClN2O5S/c1-3-24-20(27)18(30-21(24)23-14-5-7-15(28-2)8-6-14)11-13-4-9-17(16(22)10-13)29-12-19(25)26/h4-11H,3,12H2,1-2H3,(H,25,26)/b18-11-,23-21?
• InChI Key: GYMGCYXNHXABOM-DDOGFQLYSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=CC(=C(C=C2)OCC(=O)O)Cl)/SC1=NC3=CC=C(C=C3)OC
• SMILES: CCN1C(=O)C(=CC2=CC(=C(C=C2)OCC(=O)O)Cl)SC1=NC3=CC=C(C=C3)OC

Description

[2-Chloro-4-({3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetic acid is a synthetic compound that has gained attention in the scientific community due to its potential applications in biomedical research. This compound has been synthesized using a variety of methods, and its mechanism of action has been studied to better understand its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of [2-Chloro-4-({3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetic acid is not fully understood. However, it is believed to work by inhibiting certain enzymes and pathways involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects:
Studies have shown that this compound has anti-inflammatory and anti-cancer properties. The compound has also been shown to have antioxidant effects and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using [2-Chloro-4-({3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetic acid in lab experiments is its potential as a therapeutic agent for the treatment of cancer and inflammation. However, one limitation is that the compound's mechanism of action is not fully understood, which makes it difficult to predict its effects in certain experimental settings.

Future Directions

Future research on [2-Chloro-4-({3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetic acid could focus on further elucidating its mechanism of action and exploring its potential as a therapeutic agent for other diseases. Additionally, research could investigate the compound's pharmacokinetics and toxicity to better understand its safety and efficacy in clinical settings.

Synthesis Methods

The synthesis of [2-Chloro-4-({3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetic acid has been achieved through several methods. One such method involves the reaction of 2-chloro-4-phenoxyacetic acid with 3-ethyl-2-thio-4-oxo-1,3-thiazolidine-5-carboxaldehyde in the presence of a base such as potassium carbonate. Another method involves the reaction of 2-chloro-4-phenoxyacetic acid with 3-ethyl-2-thio-4-oxo-1,3-thiazolidine-5-carboxaldehyde in the presence of a catalyst such as triethylamine.

Scientific Research Applications

[2-Chloro-4-({3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetic acid has been used in various scientific research studies. One such study investigated the compound's anti-inflammatory properties in vitro and in vivo. Another study explored the compound's potential as a therapeutic agent for the treatment of cancer.